3-Chloro-2-methyl-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-chloro-2-methyl-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C7H5ClF3N/c1-4-6(8)2-5(3-12-4)7(9,10)11/h2-3H,1H3
• InChI Key: NKYBAQUYKRUCIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)C(F)(F)F)Cl
• Molecular Formula: C7H5ClF3N
• DSSTOX Substance ID: DTXSID20938634
• Molecular Weight: 195.57 g/mol
• CAS RN: 175277-30-2, 175227-30-2

Description

Synthesis Analysis

The synthesis of related pyridine derivatives, such as 2,3-dichloro-5-trifluoromethyl pyridine, involves various processes that have been reviewed for their efficiency in producing these compounds, highlighting the importance of fluorinated pyridines in the synthesis of pesticides (Lu Xin-xin, 2006). Although the exact synthesis methods for "3-Chloro-2-methyl-5-(trifluoromethyl)pyridine" are not detailed, similar compounds' synthesis pathways offer insights into the potential methods and the significance of these chemicals in industrial applications.

Molecular Structure Analysis

The molecular structure of fluorinated pyridines is crucial for their chemical reactivity and physical properties. The presence of trifluoromethyl groups affects the electronic distribution within the molecule, influencing its reactivity patterns. Studies on similar compounds, such as the investigation of antimicrobial activities and structural properties of 2-chloro-6-(trifluoromethyl)pyridine, provide valuable information on the molecular structure and its implications on chemical behavior (M. Evecen, M. Kara, Ö. İdil, H. Tanak, 2017).

Scientific Research Applications

• Pesticide Synthesis : It is widely used in the synthesis of pesticides, particularly in creating pyridine derivatives containing fluorine, which are integral to various agrichemical formulations (Lu Xin-xin, 2006).

• Pharmaceutical Intermediates : It serves as an intermediate in pharmaceuticals, particularly in herbicides, showcasing its significance in agrochemicals and biochemical research (Li Zheng-xiong, 2004).

• Fungicidal Applications : As part of the fungicide fluazinam, it contributes to the structure of molecules designed to protect crops against fungi, highlighting its role in crop protection and agricultural science (Youngeun Jeon et al., 2013).

• Chemical Synthesis and Modifications : Its derivatives and reactions, such as halogen shuffling and nucleophilic substitutions, are studied for various chemical synthesis applications, demonstrating its versatility as a building block for more complex molecules (F. Mongin et al., 1998).

• Spectroscopic and Structural Characterization : The compound and its derivatives are also subjects of structural and spectroscopic studies, contributing to the understanding of its physical and chemical properties, as well as its interactions with other substances (M. S. Chernov'yants et al., 2011).

Mechanism of Action

Target of Action

It is known that trifluoromethylpyridines, a group to which this compound belongs, are used in the agrochemical and pharmaceutical industries . They are often used as intermediates in the synthesis of more complex molecules .

Mode of Action

Trifluoromethylpyridines, in general, are thought to exert their biological activities due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Result of Action

It is known that trifluoromethylpyridines have found applications in the protection of crops from pests and in the pharmaceutical and veterinary industries .

Safety and Hazards

3-Chloro-2-methyl-5-(trifluoromethyl)pyridine is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and eye irritation and may cause respiratory irritation. The safety information pictograms indicate that it is a warning (GHS07) and precautionary statements include P280.

Future Directions

Trifluoromethylpyridine (TFMP) and its derivatives, including 3-Chloro-2-methyl-5-(trifluoromethyl)pyridine, have been used in the agrochemical and pharmaceutical industries. More than 20 new TFMP-containing agrochemicals have acquired ISO common names, and several TFMP derivatives are also used in the pharmaceutical and veterinary industries. It is expected that many novel applications of TFMP will be discovered in the future.